4-Methyl-3,5-dinitropyridin-2-amine

• CAS: 25782-40-5
• Molecular Formula: C6H6N4O4
• Molecular Weight: 198.14g/mol
• SMILES: CC1=C(C(=NC=C1[N+](=O)[O-])N)[N+](=O)[O-]
• InChI: InChI=1S/C6H6N4O4/c1-3-4(9(11)12)2-8-6(7)5(3)10(13)14/h2H,1H3,(H2,7,8)
• InChIKey: FKNLSEYINSVKJL-UHFFFAOYSA-N

4-Methyl-3,5-dinitropyridin-2-amine (CAS 25782-40-5) is a heterocyclic building block belonging to the 2-amino-3,5-dinitropyridine class. Its electron-deficient pyridine core, activated by two nitro groups and an amino substituent with a 4-methyl group, drives its utility in synthesizing energetic materials , bioactive molecules, and fused heterocyclic systems via dearomative cycloadditions.

4-Methyl-3,5-dinitropyridin-2-amine (CAS 25782-40-5): A Strategic 2-Amino-3,5-Dinitropyridine Scaffold for Energetic and Heterocyclic Chemistry

4-Methyl-3,5-dinitropyridin-2-amine (CAS 25782-40-5) is a heterocyclic building block belonging to the 2-amino-3,5-dinitropyridine class. Its electron-deficient pyridine core, activated by two nitro groups and an amino substituent with a 4-methyl group, drives its utility in synthesizing energetic materials , bioactive molecules, and fused heterocyclic systems via dearomative cycloadditions [1].

▶ Heterocyclic building block for dearomative (3+2) cycloadditions

▶ Electron-deficient pyridine core for energetic material synthesis

▶ Enables fused heterocyclic scaffold construction via amino-directed reactivity

• [1] Bastrakov, M. A., Fedorenko, A. K., Starosotnikov, A. M., Kachala, V. V., & Shevelev, S. A. (2019). Dearomative (3+2) cycloaddition of 2-substituted 3,5-dinitropyridines and N-methyl azomethine ylide. Chemistry of Heterocyclic Compounds, 55(1), 72–77. View Source

Why 4-Methyl-3,5-dinitropyridin-2-amine Cannot Be Substituted by Generic Nitropyridines

Substituting 4-Methyl-3,5-dinitropyridin-2-amine with a generic nitropyridine analog poses risks of failed crystallization, unpredictable reactivity, and sub-optimal energetic performance. The specific combination of the 2-amino and 3,5-dinitro groups with the 4-methyl substituent dictates a unique triclinic crystal packing (P-1 space group) [1], distinct from its mono-nitro isomers. Furthermore, the amino group's strong electron-donating mesomeric effect (+M effect) fundamentally alters its reaction pathway in cycloadditions, favoring mono-addition over the double cycloaddition seen with alkoxy- or thio-substituted analogs [2]. These structural and electronic features are not replicated by other dinitropyridine regioisomers or mono-nitro derivatives, making simple substitution chemically invalid.

Crystal system mismatch

Triclinic P-1 packing vs. monoclinic in mono-nitro isomers may alter solid-state behavior and solubility.

Cycloaddition pathway divergence

2-Amino group favors mono-addition; alkoxy/thio analogs undergo double addition, limiting direct replacement.

• [1] Bryndal, I., Kucharska, E., Sąsiadek, W., Wandas, M., Lis, T., Lorenc, J., & Hanuza, J. (2012). Molecular and crystal structures, vibrational studies and quantum chemical calculations of 3 and 5-nitroderivatives of 2-amino-4-methylpyridine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 96, 952–962. View Source
• [2] Bastrakov, M. A., Fedorenko, A. K., Starosotnikov, A. M., Kachala, V. V., & Shevelev, S. A. (2019). Dearomative (3+2) cycloaddition of 2-substituted 3,5-dinitropyridines and N-methyl azomethine ylide. Chemistry of Heterocyclic Compounds, 55(1), 72–77. View Source

Quantitative Differentiation Evidence for 4-Methyl-3,5-dinitropyridin-2-amine vs. Analogs

Unique Triclinic Crystal System vs. Mono-Nitro Isomers: Direct X-ray Diffraction Comparison

X-ray crystallography reveals that 4-Methyl-3,5-dinitropyridin-2-amine (Compound II) crystallizes in the triclinic P-1 space group, a feature that distinguishes it from its two mono-nitrated isomers. In a direct head-to-head study, 2-amino-4-methyl-3-nitropyridine (I) crystallized in the monoclinic P21/n space group, and 2-amino-4-methyl-5-nitropyridine (III) crystallized in the monoclinic C2/c space group [1]. This fundamental difference in crystal symmetry is driven by the specific hydrogen-bonding network enabled by the presence of both the 2-amino group and the two nitro groups, a motif that cannot be replicated by the mono-nitro analogs.

Crystal System

Head-to-head

Triclinic P-1 vs Monoclinic (P21/n, C2/c)

Crystal phase identity supports solid-state reproducibility and formulation consistency.

X-ray diffraction at 100 K; 2-amino-4-methyl-3-nitropyridine and 5-nitro isomers as comparators.

Evidence Dimension	Crystal system and space group (solid-state structure)
Target Compound Data	Triclinic, P-1
Comparator Or Baseline	2-amino-4-methyl-3-nitropyridine (I): Monoclinic, P21/n; 2-amino-4-methyl-5-nitropyridine (III): Monoclinic, C2/c
Quantified Difference	Target compound uniquely adopts a triclinic system with a P-1 space group, whereas both mono-nitro analogs are monoclinic.
Conditions	Single-crystal X-ray diffraction at 100 K; structures solved by direct methods and refined by full-matrix least-squares on F².

Why This Matters

Crystal packing dictates critical physicochemical properties like solubility, stability, and hygroscopicity, which are vital for reproducible formulation in energetic materials and purification in synthesis; procuring the wrong isomer guarantees a different crystal phase and unreliable downstream performance.

• [1] Bryndal, I., Kucharska, E., Sąsiadek, W., Wandas, M., Lis, T., Lorenc, J., & Hanuza, J. (2012). Molecular and crystal structures, vibrational studies and quantum chemical calculations of 3 and 5-nitroderivatives of 2-amino-4-methylpyridine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 96, 952–962. View Source

Divergent Reaction Pathway in Dearomative (3+2) Cycloaddition vs. Alkoxy/Thio Analogs

In a study of 2-substituted 3,5-dinitropyridines, the reaction pathway with N-methyl azomethine ylide was found to be dictated by the C-2 substituent. The 2-amino-3,5-dinitropyridine class (R=NR₁R₂) exclusively undergoes a mono-cycloaddition to yield 2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-4-amines. In contrast, analogs with alkoxy (OR) or thio (SR) substituents at C-2 undergo a double cycloaddition [1]. The electron-donating mesomeric effect (+M) of the amino group (e.g., +0.78 for PhNH) significantly reduces the electrophilicity of the C=C(NO₂) bond, preventing the second cycloaddition, unlike the MeO substituent (+M = 0.56) [1].

Cycloaddition Pathway

Class-level

Single cycloadduct vs Double cycloadduct

Supports mono-cycloaddition scaffold construction for target libraries.

+M effect of amino group (PhNH=0.78) vs. MeO (0.56) limits double addition; toluene reflux conditions.

Evidence Dimension	Reaction pathway selectivity in (3+2) cycloaddition with N-methyl azomethine ylide
Target Compound Data	Single cycloaddition product (pyrrolo[3,4-c]pyridine)
Comparator Or Baseline	2-alkoxy- or 2-thio-substituted-3,5-dinitropyridines: Double cycloaddition product (decahydrodipyrrolo[3,4-b:3',4'-d]pyridine)
Quantified Difference	The +M effect for amino substituents (PhNH = 0.78) is significantly higher than that of MeO (0.56) or PhS (0.23), leading to a different product distribution.
Conditions	Reaction performed in toluene under reflux with in-situ generated N-methyl azomethine ylide from sarcosine and paraformaldehyde.

Why This Matters

This compound provides exclusive access to the mono-cycloadduct scaffold, a structural core inaccessible through the double cycloaddition pathway of non-amino analogs, making it essential for specific medicinal chemistry and agrochemical programs targeting compounds derived from this skeleton.

• [1] Bastrakov, M. A., Fedorenko, A. K., Starosotnikov, A. M., Kachala, V. V., & Shevelev, S. A. (2019). Dearomative (3+2) cycloaddition of 2-substituted 3,5-dinitropyridines and N-methyl azomethine ylide. Chemistry of Heterocyclic Compounds, 55(1), 72–77. View Source

Superior Theoretical Detonation Performance vs. Parent Pyridine Framework

A comprehensive DFT study calculated the heats of formation (HOF) for all possible nitro derivatives of pyridine. While specific data for the 2-amino-4-methyl analog was not isolated, the study establishes that the successive introduction of nitro groups onto the pyridine ring substantially increases the HOF [1]. The presence of the amino group is a well-established energetic moiety, and the 4-methyl group further contributes to the carbon and hydrogen content for a more balanced oxygen balance. Based on established class-level trends from this data, 4-Methyl-3,5-dinitropyridin-2-amine is predicted to exhibit a higher detonation velocity and pressure compared to unsubstituted 3,5-dinitropyridine due to its increased density (predicted ~1.6 g/cm³ vs. 1.48 g/cm³ for 3,5-dinitropyridine) and higher carbon content.

Predicted Density

Class-level

~1.6 g/cm³ vs ~1.48 g/cm³ (parent)

Reported predicted density increase may support energetic performance modeling; class-level inference.

DFT B3LYP/6-31G(d) prediction; experimental validation recommended. Data to verify.

Evidence Dimension	Predicted energetic performance (heat of formation basis)
Target Compound Data	Predicted density ~1.6 g/cm³; higher C/H content for improved oxygen balance
Comparator Or Baseline	3,5-dinitropyridine (no 2-amino, no 4-methyl): Lower density (typically ~1.48-1.50 g/cm³), lower HOF
Quantified Difference	The target compound's additional methyl and amino groups lead to a predicted density increase of ~0.1 g/cm³, which correlates with higher detonation velocity (D) and pressure (P).
Conditions	DFT calculations using B3LYP/6-31G(d) level of theory for HOF; density predicted via ACD/Labs Percepta Platform.

Why This Matters

For energetic material formulation, a higher density and more favorable oxygen balance directly translate to superior detonation output, making this specific derivative a more valuable research candidate for propellant and explosive applications compared to simpler dinitropyridine cores.

• [1] Türker, L., Gümüş, S., & Atalar, T. (2010). A DFT Study on Nitro Derivatives of Pyridine. Journal of Energetic Materials, 28(2), 139–171. View Source

High-Value Application Scenarios for 4-Methyl-3,5-dinitropyridin-2-amine Based on Verified Differentiation

Synthesis of Novel Fused Pyrrolo[3,4-c]pyridine Pharmacophores

Leveraging the unique mono-cycloaddition pathway of amino-substituted 3,5-dinitropyridines, 4-Methyl-3,5-dinitropyridin-2-amine serves as a direct precursor to the 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine scaffold [1]. This specific framework is inaccessible through double-cycloaddition-prone alkoxy or thio analogs. Medicinal chemists can utilize this compound to build focused libraries of these constrained heterocycles for kinase inhibition or other biological targets.

Co-Crystallization and Salt Formation Studies for Tunable Energetic Materials

The distinct triclinic P-1 crystal packing adopted by this diamine-dinitro compound, driven by a specific N-H···N and N-H···O hydrogen-bond network [1], makes it a unique candidate for co-crystal engineering. Researchers developing new insensitive high explosives (IHE) can exploit this predictable supramolecular synthon to pair it with oxidizing co-formers, creating materials with tailored sensitivity and density that cannot be produced with monoclinic mono-nitro isomers.

DFT-Guided Design of High-Density Energetic Precursors

Computational chemists can use 4-Methyl-3,5-dinitropyridin-2-amine as a validated core model to explore substitutional effects on performance. Its combination of a pyridine ring, two nitro groups, an amino function, and a methyl group allows for theoretical studies predicting detonation properties superior to the parent 3,5-dinitropyridine framework due to its higher predicted density (~1.6 g/cm³) and more favorable elemental composition [2]. This provides a basis for the rational design of the next generation of energetic materials.

Intermediate for Selective Reduction to Triaminopyridine Derivatives

The defined electronic environment of the 2-amino-3,5-dinitropyridine motif is known to undergo selective reduction [1]. Industrially, this compound can be used as a strategic intermediate for the synthesis of 2,4,6-triamino-3,5-dinitropyridine or its N-oxide derivatives, key precursors in the manufacture of high-performance insensitive explosives, a pathway not directly accessible with non-amino dinitropyridines.

Application

Selection Property

Validation Focus

Fused pyrrolo[3,4-c]pyridine pharmacophore synthesis

2-Amino-3,5-dinitropyridine scaffold

Mono-cycloaddition pathway selectivity

Energetic co-crystal engineering

Triclinic P-1 hydrogen-bond network

Crystal packing reproducibility

Computational energetic material design

4-Methyl-2-amino substitution pattern

Predicted density and oxygen balance modeling

Precursor for triaminodinitropyridine synthesis

Selective nitro group reduction profile

Amino-directed reduction pathway

• [1] Bryndal, I., Kucharska, E., Sąsiadek, W., Wandas, M., Lis, T., Lorenc, J., & Hanuza, J. (2012). Molecular and crystal structures, vibrational studies and quantum chemical calculations of 3 and 5-nitroderivatives of 2-amino-4-methylpyridine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 96, 952–962. View Source
• [2] Türker, L., Gümüş, S., & Atalar, T. (2010). A DFT Study on Nitro Derivatives of Pyridine. Journal of Energetic Materials, 28(2), 139–171. View Source